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Compound of Interest

Compound Name: 2-Methoxy-5-nitrobenzaldehyde

Cat. No.: B1583642 Get Quote

This in-depth technical guide provides a comprehensive analysis of the spectroscopic data for

2-Methoxy-5-nitrobenzaldehyde, a key intermediate in the synthesis of various

pharmaceuticals and fine chemicals. Designed for researchers, scientists, and drug

development professionals, this document offers a detailed exploration of the Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. Our

focus is on not only presenting the data but also elucidating the underlying principles and

experimental considerations, thereby providing a practical and scientifically rigorous resource.

Introduction to 2-Methoxy-5-nitrobenzaldehyde
2-Methoxy-5-nitrobenzaldehyde, with the molecular formula C₈H₇NO₄ and a molecular

weight of 181.15 g/mol , is a substituted aromatic aldehyde.[1] Its structure, characterized by

the presence of a methoxy, a nitro, and an aldehyde group on the benzene ring, gives rise to a

unique spectroscopic fingerprint. Accurate interpretation of its NMR, IR, and MS spectra is

paramount for confirming its identity, assessing its purity, and understanding its chemical

behavior in various synthetic transformations. This guide will delve into the experimental data

and provide insights into the structural information that can be gleaned from each

spectroscopic technique.

Below is a diagram illustrating the molecular structure of 2-Methoxy-5-nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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